3-nitro-N-[3-[(3-nitrobenzoyl)amino]naphthalen-2-yl]benzamide

• IUPAC Name: 3-nitro-N-[3-[(3-nitrobenzoyl)amino]naphthalen-2-yl]benzamide
• InChI: InChI=1S/C24H16N4O6/c29-23(17-7-3-9-19(11-17)27(31)32)25-21-13-15-5-1-2-6-16(15)14-22(21)26-24(30)18-8-4-10-20(12-18)28(33)34/h1-14H,(H,25,29)(H,26,30)
• InChI Key: PXANKZPYQMPYEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H16N4O6
• Molecular Weight: 456.4 g/mol

Description

“3-nitro-N-[3-[(3-nitrobenzoyl)amino]naphthalen-2-yl]benzamide” is a complex organic compound. It has the linear formula C20H14N4O6.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H14N4O6. The CAS Number is 4233-27-6.

Scientific Research Applications

• Chemical Synthesis and Applications :

  • A study by Frolenko et al. (2013) detailed the synthesis of related naphthalene derivatives through reactions involving benzoyl chlorides. These compounds have applications in the development of new materials and chemical synthesis methodologies (Frolenko et al., 2013).
  • Another research by Mehdipour‐Ataei et al. (2004) focused on the synthesis of novel pyridine-based ether ester diamines, which involved the use of similar naphthalene derivatives. These compounds are relevant in creating thermally stable polymers (Mehdipour‐Ataei et al., 2004).

• Biological and Pharmaceutical Research :

  • A 2020 study by Younes et al. described the synthesis of benzamide derivatives for colorimetric sensing of fluoride anions. This research highlights the potential application in detecting fluoride in solutions, which is significant in environmental monitoring and diagnostics (Younes et al., 2020).
  • In 1999, Hadrich et al. synthesized fluorescent compounds related to this chemical structure for imaging neuroblastoma cells, demonstrating its use in cancer diagnosis and treatment (Hadrich et al., 1999).

• Material Science :

  • Research by García-López et al. (2014) involved the synthesis and photophysical characterization of organotin compounds derived from Schiff bases, which are structurally related to the compound . These findings are important for developing materials for organic light-emitting diodes (OLEDs), indicating applications in electronics and display technologies (García-López et al., 2014).